Cas no 944283-08-3 (Boc-Ser(Val-Fmoc)-OH)

Boc-Ser(Val-Fmoc)-OH is a protected dipeptide derivative utilized in solid-phase peptide synthesis (SPPS). The compound features orthogonal protecting groups: the tert-butoxycarbonyl (Boc) group shields the α-amino group of serine, while the 9-fluorenylmethyloxycarbonyl (Fmoc) group protects the valine side chain. This dual protection enables selective deprotection during stepwise peptide elongation, enhancing synthetic flexibility. The carboxyl group remains free for coupling, facilitating efficient incorporation into growing peptide chains. Its stability under standard Fmoc-chemistry conditions makes it suitable for complex peptide assembly. The product is particularly valuable in constructing serine- and valine-containing sequences, offering precise control over regioselectivity and minimizing side reactions. High purity and consistent performance ensure reliability in research and pharmaceutical applications.
Boc-Ser(Val-Fmoc)-OH structure
Boc-Ser(Val-Fmoc)-OH structure
Product Name:Boc-Ser(Val-Fmoc)-OH
CAS No:944283-08-3
MF:C28H34N2O8
MW:526.578168392181
MDL:MFCD11974992
CID:2097411
PubChem ID:16664716
Update Time:2025-05-28

Boc-Ser(Val-Fmoc)-OH Chemical and Physical Properties

Names and Identifiers

    • Boc-Ser(Val-Fmoc)-OH
    • Boc-Ser(Fmoc-Val)-OH
    • Boc-Ser(Fmoc-L-Val)-OH
    • Boc-L-Ser(Fmoc-Val)-OH
    • Boc-Ser(Fmoc-Val)-OH, AldrichCPR
    • AKOS025405047
    • Boc-L-Ser(Fmoc-L-Val)-OH
    • DTXSID001110238
    • (Tert-Butoxy)Carbonyl Ser((9H-Fluoren-9-yl)MethOxy]Carbonyl Val)-OH
    • AS-57432
    • (S)-3-(((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-methylbutanoyl)oxy)-2-((tert-butoxycarbonyl)amino)propanoic acid
    • 944283-08-3
    • (2S)-3-[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylbutanoyl]oxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-valine 2-carboxy-2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl ester
    • MFCD11974992
    • MDL: MFCD11974992
    • Inchi: 1S/C28H34N2O8/c1-16(2)23(25(33)36-15-22(24(31)32)29-27(35)38-28(3,4)5)30-26(34)37-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21-23H,14-15H2,1-5H3,(H,29,35)(H,30,34)(H,31,32)/t22-,23-/m0/s1
    • InChI Key: MZUSTCBLZOMXJJ-GOTSBHOMSA-N
    • SMILES: O(C(N[C@H](C(=O)OC[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 526.23151605g/mol
  • Monoisotopic Mass: 526.23151605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 13
  • Complexity: 832
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 140
  • XLogP3: 4.7

Boc-Ser(Val-Fmoc)-OH Pricemore >>

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